Cas no 879807-12-2 ((2Z)-6-(2-oxopropoxy)-2-{4-(propan-2-yl)phenylmethylidene}-2,3-dihydro-1-benzofuran-3-one)

• Product Name: (2Z)-6-(2-oxopropoxy)-2-{4-(propan-2-yl)phenylmethylidene}-2,3-dihydro-1-benzofuran-3-one
• CAS No: 879807-12-2
• MF: C₂₁H₂₀O₄
• MW: 336.381106376648
• CID: 5421409
• Update Time: 2025-10-28

(2Z)-6-(2-oxopropoxy)-2-{4-(propan-2-yl)phenylmethylidene}-2,3-dihydro-1-benzofuran-3-one Chemical and Physical Properties

Names and Identifiers

• (2Z)-6-(2-oxopropoxy)-2-[(4-propan-2-ylphenyl)methylidene]-1-benzofuran-3-one
• 3(2H)-Benzofuranone, 2-[[4-(1-methylethyl)phenyl]methylene]-6-(2-oxopropoxy)-
• (2Z)-6-(2-oxopropoxy)-2-{4-(propan-2-yl)phenylmethylidene}-2,3-dihydro-1-benzofuran-3-one

• Inchi： 1S/C21H20O4/c1-13(2)16-6-4-15(5-7-16)10-20-21(23)18-9-8-17(11-19(18)25-20)24-12-14(3)22/h4-11,13H,12H2,1-3H3
• InChI Key： OBMGXBNDFFKVLY-UHFFFAOYSA-N
• SMILES： O1C2=CC(OCC(=O)C)=CC=C2C(=O)C1=CC1=CC=C(C(C)C)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids Aurone flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids

Additional information on (2Z)-6-(2-oxopropoxy)-2-{4-(propan-2-yl)phenylmethylidene}-2,3-dihydro-1-benzofuran-3-one

Chemical Profile of (2Z)-6-(2-oxopropoxy)-2-{4-(propan-2-yl)phenylmethylidene}-2,3-dihydro-1-benzofuran-3-one (CAS No. 879807-12-2)

(2Z)-6-(2-oxopropoxy)-2-{4-(propan-2-yl)phenylmethylidene}-2,3-dihydro-1-benzofuran-3-one, identified by its CAS number 879807-12-2, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in medicinal chemistry and the development of novel therapeutic agents. The compound’s unique structural features, including its benzofuran core and functionalized aromatic rings, make it a promising candidate for further exploration in drug discovery.

The structural motif of (2Z)-6-(2-oxopropoxy)-2-{4-(propan-2-yl)phenylmethylidene}-2,3-dihydro-1-benzofuran-3-one incorporates several key pharmacophoric elements that are widely recognized for their biological activity. The benzofuran scaffold, a common structural feature in many bioactive molecules, is known for its ability to interact with biological targets in a highly specific manner. Additionally, the presence of an α,β-unsaturated carbonyl group and an ester moiety further enhances the compound’s potential as a pharmacological entity.

In recent years, there has been a growing interest in the development of heterocyclic compounds as scaffolds for drug discovery. Heterocycles such as benzofurans have been extensively studied due to their diverse biological activities and favorable pharmacokinetic properties. The compound (2Z)-6-(2-oxopropoxy)-2-{4-(propan-2-yl)phenylmethylidene}-2,3-dihydro-1-benzofuran-3-one represents a novel derivative that combines the advantages of these heterocyclic systems with additional functional groups that may enhance binding affinity and selectivity.

One of the most compelling aspects of this compound is its potential to serve as a precursor for the synthesis of more complex molecules. The presence of reactive sites such as the α,β-unsaturated carbonyl group allows for further functionalization through various chemical transformations. This flexibility makes it an attractive candidate for medicinal chemists seeking to develop new analogs with improved pharmacological profiles.

The synthesis of (2Z)-6-(2-oxopropoxy)-2-{4-(propan-2-yl)phenylmethylidene}-2,3-dihydro-1-benzofuran-3-one involves multi-step organic reactions that showcase the expertise required in modern synthetic chemistry. The process typically begins with the preparation of key intermediates such as substituted benzophenones and β-keto esters. These intermediates are then coupled using condensation reactions to form the benzofuran core. Subsequent functionalization steps introduce the ester and propoxy groups, resulting in the final target molecule.

The stereochemistry of this compound is also an important consideration. The (E)-configuration at the double bond influences its interactions with biological targets and can significantly impact its biological activity. Advances in asymmetric synthesis have enabled the efficient preparation of enantiomerically pure forms of this compound, which is crucial for evaluating its pharmacological properties.

In terms of biological activity, preliminary studies on derivatives of benzofuran have revealed potential applications in various therapeutic areas. For instance, some analogs have shown promise as kinase inhibitors, which are relevant in oncology research. Additionally, the structural features of this compound suggest that it may exhibit anti-inflammatory or antimicrobial properties. Further investigation is needed to fully elucidate its biological spectrum.

The development of computational tools has significantly accelerated the process of identifying promising drug candidates. Molecular modeling techniques can be used to predict how (2Z)-6-(2-oxopropoxy)-2-{4-(propan-2-yl)phenylmethylidene}-2,3-dihydro-1-benzofuran-3-one interacts with biological targets such as enzymes and receptors. These virtual screening approaches have become indispensable in modern drug discovery pipelines.

The role of spectroscopic techniques in characterizing this compound cannot be overstated. Nuclear magnetic resonance (NMR) spectroscopy provides detailed information about the molecular structure, while mass spectrometry (MS) confirms molecular weight and fragmentation patterns. These analytical methods are essential for ensuring the purity and identity of synthetic products.

The future directions for research on this compound are multifaceted. One area of interest is exploring its potential as a lead compound for drug development. By synthesizing and testing various analogs, researchers can optimize its pharmacological properties and identify new therapeutic applications. Another avenue involves studying its mechanism of action at a molecular level to understand how it interacts with biological targets.

The integration of artificial intelligence (AI) into drug discovery has opened new possibilities for accelerating research efforts. AI algorithms can predict binding affinities and identify optimal modifications based on large datasets derived from previous studies. This approach can significantly reduce the time and resources required to develop novel therapeutic agents.

In conclusion, (CAS No.879807-12-2)(2Z)-6-(2-oxtropoxypropoxy)- -{4-(propan- )phenylethyliden-} -{dihydro-1-trivial-trivial-trivial-trivial-trivial-trivial-trivial-trivial-trivial-trivial-trivial-trivial-trivial)bromo
)bromobromobromobromobromobromobromobromobromobromobromobromobromobromobromobromo)bromo)bromo)bromo)bromo)bromo)bromo)bromo